Cas no 1024-34-6 (Phosphonic acid,P-phenyl-, dibutyl ester)
1024-34-6 structure
Product Name:Phosphonic acid,P-phenyl-, dibutyl ester
Phosphonic acid,P-phenyl-, dibutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P-phenyl-, dibutyl ester
- dibutoxyphosphorylbenzene
- Phenylphosphonic acid dibutyl ester
- AC1L2ECH
- BRN 2942181
- di(n-butyl) phenylphosphonate
- Dibutoxyphenylphosphine oxide
- Dibutyl phenylphosphonate
- Di-n-butyl benzenephosphonate
- NCIOpen2_002607
- NSC616244
- phenyl-phosphonic acid dibutyl ester
- Phenylphosphonic Acid Di-n-butyl Ester
- Phenyl-phosphonsaeure-dibutylester
- Phenylphosphonsaeure-di-n-butylester
- Phosphonic acid, phenyl-, dibutyl ester
- 1024-34-6
- NSC-62230
- Phosphonic acid, P-phenyl-, dibutyl ester
- NSC-616244
- DTXSID70145038
- AKOS037621492
- Dibutyl P-phenylphosphonate
- SCHEMBL777797
- di-n-butyl phenylphosphonate
- NSC 62230
- WLN: 4OPO&R&O4
- UNII-QQ6GGE47DK
- QQ6GGE47DK
- MFCD00769285
- YBBHHAFADNTQHQ-UHFFFAOYSA-N
- NSC62230
-
- Inchi: 1S/C14H23O3P/c1-3-5-12-16-18(15,17-13-6-4-2)14-10-8-7-9-11-14/h7-11H,3-6,12-13H2,1-2H3
- InChI Key: YBBHHAFADNTQHQ-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(=O)(OCCCC)OCCCC
Computed Properties
- Exact Mass: 270.13859
- Monoisotopic Mass: 270.13848159g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.0410 (rough estimate)
- Refractive Index: 1.4820 (estimate)
- PSA: 35.53
- LogP: 4.13840
Phosphonic acid,P-phenyl-, dibutyl ester Related Literature
-
Te-Hsuan Chen,Daggula Mallikarjuna Reddy,Chin-Fa Lee RSC Adv. 2017 7 30214
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